5-[(6-bromo-1,3-benzodioxol-5-yl)methylene]-3-phenyl-2,4-imidazolidinedione

• IUPAC Name: (5Z)-5-[(6-bromo-1,3-benzodioxol-5-yl)methylidene]-3-phenylimidazolidine-2,4-dione
• InChI: InChI=1S/C17H11BrN2O4/c18-12-8-15-14(23-9-24-15)7-10(12)6-13-16(21)20(17(22)19-13)11-4-2-1-3-5-11/h1-8H,9H2,(H,19,22)/b13-6-
• InChI Key: GWQOQASYEGCMFW-MLPAPPSSSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C(=C2)C=C3C(=O)N(C(=O)N3)C4=CC=CC=C4)Br
• Isomeric SMILES: C1OC2=C(O1)C=C(C(=C2)/C=C\3/C(=O)N(C(=O)N3)C4=CC=CC=C4)Br
• Molecular Formula: C17H11BrN2O4
• Molecular Weight: 387.2 g/mol

Description

5-[(6-bromo-1,3-benzodioxol-5-yl)methylene]-3-phenyl-2,4-imidazolidinedione is a useful research compound. Its molecular formula is C17H11BrN2O4 and its molecular weight is 387.2 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 385.99022 g/mol and the complexity rating of the compound is 561. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Chemical Properties

• The synthesis of imidazolidinediones, including compounds similar to the specified chemical, has been reported, highlighting the interest in these compounds due to their pharmacological properties. Studies have demonstrated novel synthetic pathways for creating derivatives of imidazolidinediones and thiazolidinediones, showcasing their versatility and potential for further chemical modification (Brandão et al., 2004).

Biological Activities and Applications

• Research into the cytotoxicity of new 5-bromo-imidazolidinedione derivatives revealed that certain compounds exhibited favorable cytotoxicity against various cancer cell lines. This suggests potential applications in cancer research and therapy, underscoring the importance of these compounds in developing new anticancer agents (Karalı et al., 2002).
• A study on novel methylene bridged benzisoxazolyl imidazo[2,1-b][1,3,4]thiadiazole derivatives, including bromo derivatives, showed good antibacterial and antifungal activities. This highlights the potential of these compounds in antimicrobial applications, indicating their relevance in addressing microbial resistance (Lamani et al., 2009).
• Synthesis of imidazolidin-4-ones derivatives, including those with bromo groups, has been explored for their antioxidant properties and DFT calculations for corrosion inhibition. These findings suggest applications in materials science, particularly in developing new corrosion inhibitors and antioxidants (Akbas et al., 2018).

Coordination Chemistry and Material Science

• The assembly of coordination polymers using bromo-imidazolidinedione derivatives has been investigated, demonstrating the utility of these compounds in the synthesis of novel materials. Such materials could have applications in catalysis, molecular recognition, or as components in electronic devices (Zang et al., 2011).